Cas no 1227595-75-6 (3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde)

• Product Name: 3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde
• CAS No: 1227595-75-6
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 4908898
• Update Time: 2025-06-16

3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-2-methoxyisonicotinaldehyde
• 3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde

• Inchi： 1S/C13H10FNO2/c1-17-13-12(10(8-16)5-6-15-13)9-3-2-4-11(14)7-9/h2-8H,1H3
• InChI Key： HZWZAZAYRSYVBL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(=NC=CC=1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde

Comprehensive Overview of 3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde (CAS No. 1227595-75-6)

3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde (CAS No. 1227595-75-6) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This fluorinated derivative of isonicotinaldehyde has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The presence of both fluorophenyl and methoxy groups enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde has surged, driven by their role in improving drug efficacy and metabolic stability. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with current trends in precision medicine. The compound's CAS No. 1227595-75-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde involves multi-step organic reactions, including cross-coupling and aldehyde functionalization. Its molecular weight (calculated as 245.23 g/mol) and lipophilicity (LogP ~2.1) make it suitable for medicinal chemistry applications. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, which typically exceeds 98% for research-grade material.

From an industrial perspective, this compound addresses key challenges in small-molecule drug development, especially in optimizing bioavailability and target selectivity. Its fluorine atom contributes to enhanced binding affinity with biological targets, a feature highly sought after in cancer therapeutics and CNS drug design. These attributes explain why queries like "fluorophenyl aldehyde uses" and "methoxyisonicotinaldehyde synthesis" trend in scientific search engines.

Environmental and safety profiles of CAS No. 1227595-75-6 comply with standard laboratory handling protocols. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its chemical stability. The compound's spectral data (IR: 1685 cm^-1 for carbonyl stretch; ¹H NMR δ 10.2 ppm for aldehyde proton) are well-documented, aiding in its identification.

Future research directions for 3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde may explore its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating contemporary medicinal chemistry literature. Its structural versatility positions it as a promising candidate for addressing drug-resistant pathogens and neurodegenerative disorders – topics frequently queried in AI-powered research tools.

For procurement, suppliers typically provide technical specifications including melting point (observed range: 92-94°C) and solubility (DMSO >50 mg/mL). Researchers should note that batch-to-batch consistency is critical for reproducibility in high-throughput screening applications. The compound's SMILES notation (COc1nc(cc1C=O)c2cccc(F)c2) facilitates digital catalog searches across chemical databases.

In summary, 3-(3-Fluorophenyl)-2-methoxyisonicotinaldehyde represents a strategically important chemical entity bridging academic research and industrial innovation. Its dual functionality as an aromatic aldehyde and heterocyclic scaffold continues to inspire novel applications in life sciences, particularly in addressing modern therapeutic challenges highlighted by global health priorities.